N-cyclohexyl-2-{[3-(2-thienyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide

• IUPAC Name: 1-cyclohexyl-3-[(3-thiophen-2-yl-4,5-dihydro-1,2-oxazole-5-carbonyl)amino]urea
• InChI: InChI=1S/C15H20N4O3S/c20-14(12-9-11(19-22-12)13-7-4-8-23-13)17-18-15(21)16-10-5-2-1-3-6-10/h4,7-8,10,12H,1-3,5-6,9H2,(H,17,20)(H2,16,18,21)
• InChI Key: HSRWWMLSYVUYDH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NNC(=O)C2CC(=NO2)C3=CC=CS3
• Molecular Formula: C15H20N4O3S
• Molecular Weight: 336.4 g/mol
• Solubility: 42.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-cyclohexyl-2-{[3-(2-thienyl)-4,5-dihydro-5-isoxazolyl]carbonyl}-1-hydrazinecarboxamide is a useful research compound. Its molecular formula is C15H20N4O3S and its molecular weight is 336.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization of Heterocyclic Compounds

Research on the synthesis of novel functionalized heteroaromatic compounds, including those similar in structure to the compound , has been ongoing. One study highlights the discovery of new rearrangements and the correction of previously misassigned structures of several molecules through crystallographic studies. This includes the synthesis of arylazoniconates rather than pyridazenones, and the discovery of Dimroth-type rearrangements in enaminonitriles, demonstrating the complexity and potential of heterocyclic compounds for synthetic chemistry applications (Moustafa et al., 2017).

Potential Therapeutic Uses

Heterocyclic compounds, particularly those containing hydrazinecarboxamide groups, have been evaluated for their antitubercular activity. A study on various derivatives of 2-isonicotinoylhydrazinecarboxamide, for instance, demonstrated significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, showing the potential of these compounds in developing new anti-tuberculosis drugs (Asif, 2014).

Optoelectronic and Material Science Applications

Functionalized heterocyclic compounds, including those with quinazoline or pyrimidine structures, have been explored for their optoelectronic applications. These compounds are utilized in the creation of novel optoelectronic materials due to their luminescent properties and potential in fabricating materials for organic light-emitting diodes (OLEDs) and other electronic devices. The integration of heterocyclic fragments into π-extended conjugated systems has proven valuable for these applications (Lipunova et al., 2018).